Cas no 23373-85-5 (1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate)

• Product Name: 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate
• CAS No: 23373-85-5
• MF: C₁₆H₂₀O₅
• MW: 292.327005386353
• MDL: MFCD09258895
• CID: 239104
• PubChem ID: 46741373
• Update Time: 2025-06-15

1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedicarboxylicacid, 5,6,7,8-tetrahydro-2-hydroxy-, 1,3-diethyl ester
• diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate
• 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate
• 2-hydroxy-5,6,7,8-tetrahydro-naphthalene-1,3-dicarboxylic acid diethyl ester
• 2-Hydroxy-5,6,7,8-tetrahydro-naphthalin-1,3-dicarbonsaeure-diaethylester
• 5,6,7,8-Tetrahydro-2-hydroxynaphthalin-1,3-dicarbonsaeure-diethylester
• F9995-0919
• VU0549413-1
• DTXSID50675429
• Diethyl2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate
• 23373-85-5
• EN300-235005
• AKOS015957542
• SCHEMBL16750520

• MDL： MFCD09258895
• Inchi： 1S/C16H20O5/c1-3-20-15(18)12-9-10-7-5-6-8-11(10)13(14(12)17)16(19)21-4-2/h9,17H,3-8H2,1-2H3
• InChI Key： ALYLLGAXSVEOGT-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OCC)=CC2=C(C=1C(=O)OCC)CCCC2

Computed Properties

• Exact Mass: 292.131
• Monoisotopic Mass: 292.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 424.0±45.0 °C at 760 mmHg
• Flash Point: 152.0±22.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate

Introduction to 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate (CAS No. 23373-85-5)

1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate, identified by its Chemical Abstracts Service number CAS No. 23373-85-5, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, characterized by its naphthalene core structure modified with hydroxyl and ethyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced material sciences.

The structural framework of 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate consists of a tetrahydronaphthalene backbone substituted with two carboxyl groups at the 1 and 3 positions and one hydroxyl group at the 2 position. Additionally, two ethyl groups are attached at the 1 and 3 positions. This specific arrangement of functional groups imparts unique chemical properties to the compound, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. The naphthalene derivative 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate has been studied for its potential role in drug discovery. Its structural similarity to natural products and pharmaceuticals suggests that it may serve as a precursor for synthesizing more complex molecules with therapeutic effects.

One of the most compelling aspects of 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate is its reactivity. The presence of both hydroxyl and carboxyl groups allows for a wide range of chemical modifications. These functional groups can participate in various reactions such as esterification, etherification, and condensation reactions, enabling the synthesis of a broad spectrum of derivatives. This flexibility makes it an invaluable building block in organic synthesis.

Recent research has highlighted the compound's potential in medicinal chemistry. Studies have shown that derivatives of naphthalene can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The hydroxyl and carboxyl groups in 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate can be strategically modified to enhance these biological activities. For instance, introducing additional functional groups or altering the substitution pattern can lead to compounds with improved efficacy and selectivity.

The synthesis of 1,3-diethyl 2-hydroxy-5,6,7,8-tetrahydronaphthalene-1,3-dicarboxylate involves multi-step organic reactions that require careful optimization. The process typically begins with the functionalization of a tetrahydronaphthalene precursor followed by selective substitution at the desired positions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity.

In addition to its pharmaceutical applications,1 ,3 - diethyl -2 - hydroxy -5 ,6 ,7 ,8 - tetrahydronaphthalene -1 ,3 - dicarboxylate has shown promise in material science. Its rigid aromatic core and diverse functional groups make it a suitable candidate for designing novel polymers and organic materials with tailored properties. These materials could find applications in electronics，optoelectronics，and other high-tech industries.

The compound's stability under various conditions is another key factor contributing to its utility. Studies have demonstrated that 1 ,3 - diethyl -2 - hydroxy -5 ,6 ,7 ,8 - tetrahydronaphthalene -1 ,3 - dicarboxylate remains stable under ambient conditions，making it easier to handle and store. This stability is crucial for both laboratory research and industrial-scale production.

As research continues to evolve，the applications of 1 ,3 - diethyl -2 - hydroxy -5 ,6 ,7 ,8 - tetrahydronaphthalene -1 ,3 - dicarboxylate are likely to expand further。New synthetic methodologies and computational techniques are enabling scientists to explore its potential in unprecedented ways. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion,1 ,3 - diethyl -2 - hydroxy -5 ,6 ,7 ，8-tetrahydronaphthalene-1 ，3-dicarboxylate (CAS No .23373-85-5) is a multifaceted compound with significant potential in pharmaceuticals and material science . Its unique structural features ， reactivity ，and stability make it a valuable asset in synthetic chemistry . Continued research into this molecule promises to unlock new possibilities across multiple scientific disciplines .